2-[(2-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C17H18ClNOS/c1-2-13-7-4-6-10-16(13)19-17(20)12-21-11-14-8-3-5-9-15(14)18/h3-10H,2,11-12H2,1H3,(H,19,20)
• InChI Key: QZSWKEONTWXWAB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSCC2=CC=CC=C2Cl
• Molecular Formula: C17H18ClNOS
• Molecular Weight: 319.8 g/mol

Description

2-[(2-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide, also known as CBDA, is a chemical compound that has been studied for its potential use in various scientific research applications. CBDA belongs to the class of thioacetamide compounds and has a molecular formula of C18H19ClNOS.

Mechanism of Action

The mechanism of action of 2-[(2-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells, including the MAPK/ERK and PI3K/Akt pathways. 2-[(2-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide has also been shown to inhibit the activity of certain enzymes, including HDAC6 and MMP-9, which are involved in various cellular processes.
Biochemical and Physiological Effects:
2-[(2-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. 2-[(2-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide has also been shown to have anti-inflammatory and neuroprotective effects, making it a potential therapeutic agent for the treatment of various inflammatory and neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide in lab experiments include its relatively low toxicity and its ability to modulate various signaling pathways in cells. However, the limitations of using 2-[(2-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide in lab experiments include its limited solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for the study of 2-[(2-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide, including the investigation of its potential use as a therapeutic agent for the treatment of various diseases, including cancer and neurological disorders. Further research is also needed to fully understand the mechanism of action of 2-[(2-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide and its potential for off-target effects. Additionally, the development of more efficient synthesis methods for 2-[(2-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide could facilitate its use in future research studies.

Synthesis Methods

The synthesis of 2-[(2-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide involves the reaction of 2-chlorobenzyl chloride with thioacetamide in the presence of a base such as sodium hydroxide. The resulting intermediate is then reacted with 2-ethylphenylamine to form 2-[(2-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide.

Scientific Research Applications

2-[(2-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide has been studied for its potential use in various scientific research applications, including its use as a pharmacological tool to study the role of thioacetamide compounds in biochemical and physiological processes. 2-[(2-chlorobenzyl)thio]-N-(2-ethylphenyl)acetamide has also been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer and neurological disorders.